Cas no 1448140-37-1 ((2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one
• CAS No: 1448140-37-1
• MF: C₁₉H₂₃N₅O
• MW: 337.418823480606
• CID: 5846094
• PubChem ID: 71807497
• Update Time: 2025-10-20

(2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one
• AKOS024561201
• (E)-1-(4-(5-(dimethylamino)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one
• F6438-1431
• 1448140-37-1

• Inchi： 1S/C19H23N5O/c1-22(2)17-14-18(21-20-15-17)23-10-12-24(13-11-23)19(25)9-8-16-6-4-3-5-7-16/h3-9,14-15H,10-13H2,1-2H3/b9-8+
• InChI Key： DMYLSBIYJZATFK-CMDGGOBGSA-N
• SMILES： C(N1CCN(C2=NN=CC(N(C)C)=C2)CC1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 337.19026037g/mol
• Monoisotopic Mass: 337.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Additional information on (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one

Comprehensive Overview of (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one (CAS No. 1448140-37-1)

The compound (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one, with CAS No. 1448140-37-1, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core linked to a piperazine moiety and a phenylprop-2-en-1-one group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one compound aligns with this trend, as its structural features suggest potential interactions with key biological targets. For instance, the dimethylamino group and the pyridazine ring are known to enhance binding affinity and selectivity, making this compound a subject of intense study in cancer research and neurodegenerative disease investigations.

From a synthetic chemistry perspective, the preparation of CAS No. 1448140-37-1 involves multi-step organic reactions, including condensation and cyclization processes. The piperazine linker in the molecule provides flexibility, which is advantageous for optimizing pharmacokinetic properties. This has led to its exploration in the design of bioactive scaffolds, a hot topic in modern medicinal chemistry. Researchers are also investigating its potential as a fluorescence probe, leveraging its conjugated system for imaging applications.

The growing interest in computational drug design has further highlighted the importance of compounds like (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one. Molecular docking studies have predicted its interactions with various enzyme active sites, offering insights into its mechanism of action. These computational approaches, combined with experimental validation, are accelerating the development of next-generation therapeutics. Additionally, the compound's logP and solubility profiles are being optimized to improve its bioavailability, a critical factor in drug development.

Beyond pharmaceuticals, CAS No. 1448140-37-1 has potential applications in material science. Its conjugated double bonds and aromatic systems make it a candidate for organic electronic devices, such as OLEDs and sensors. The integration of such compounds into functional materials is a rapidly evolving field, with researchers exploring their use in sustainable technologies. This aligns with the global push toward green chemistry and eco-friendly innovations.

In summary, (2E)-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-3-phenylprop-2-en-1-one (CAS No. 1448140-37-1) represents a versatile and intriguing compound with broad applicability. Its relevance to drug discovery, material science, and biochemical research underscores its importance in contemporary scientific endeavors. As research continues, this compound is poised to contribute significantly to advancements in health and technology.